Cas no 18603-43-5 (1,2-distearoyl-sn-glycero-3-phosphocholine dihydrate)

1,2-distearoyl-sn-glycero-3-phosphocholine dihydrate structure
18603-43-5 structure
Product Name:1,2-distearoyl-sn-glycero-3-phosphocholine dihydrate
CAS No:18603-43-5
MF:C44H92NO10P
MW:826.175756454468
CID:907330
PubChem ID:91873518
Update Time:2025-04-19

1,2-distearoyl-sn-glycero-3-phosphocholine dihydrate Chemical and Physical Properties

Names and Identifiers

    • 1,2-distearoyl-sn-glycero-3-phosphocholine dihydrate
    • L-b,g-Distearoyl-a-Lecithin
    • L-BETA,GAMMA-DISTEAROYL-ALPHA-LECITHIN DIHYDRATE
    • 3-SN-PHOSPHATIDYLCHOLINE, 1,2-DISTEAROYL DIHYDRATE
    • [(2R)-2,3-di(octadecanoyloxy)propyl] 2-(trimethylazaniumyl)ethyl phosphate;dihydrate
    • DL-alpha-lecithin-b,g-distearoyl
    • 18603-43-5
    • (R)-2,3-bis(stearoyloxy)propyl 2-(trimethylammonio)ethyl phosphate dihydrate
    • Inchi: 1S/C44H88NO8P.2H2O/c1-6-8-10-12-14-16-18-20-22-24-26-28-30-32-34-36-43(46)50-40-42(41-52-54(48,49)51-39-38-45(3,4)5)53-44(47)37-35-33-31-29-27-25-23-21-19-17-15-13-11-9-7-2;;/h42H,6-41H2,1-5H3;2*1H2/t42-;;/m1../s1
    • InChI Key: VHRFFOPIZMXKSG-YHZVPMRTSA-N
    • SMILES: P(=O)([O-])(OC[C@@H](COC(CCCCCCCCCCCCCCCCC)=O)OC(CCCCCCCCCCCCCCCCC)=O)OCC[N+](C)(C)C.O.O

Computed Properties

  • Exact Mass: 825.64588513g/mol
  • Monoisotopic Mass: 825.64588513g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 56
  • Rotatable Bond Count: 44
  • Complexity: 888
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 113Ų
Recommended suppliers
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.